6-chloro-2-propoxy-3-propylthieno[2,3-d]pyrimidin-4(3H)-one

• CAS No.: 197017-03-1
• Molecular Formula: C12H15ClN2O2S
• Molecular Weight: 286.78 g/mol
• IUPAC Name: 6-chloro-2-propoxy-3-propylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H15ClN2O2S/c1-3-5-15-11(16)8-7-9(13)18-10(8)14-12(15)17-6-4-2/h7H,3-6H2,1-2H3
• InChI Key: IXRUZEMDNAMNFO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C1OCCC)SC(=C2)Cl

Description

6-chloro-2-propoxy-3-propylthieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C12H15ClN2O2S and its molecular weight is 286.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a sulfonation flask, 10.1 g (0.04 mol) of 2-propoxy-3-propyl-3H-thieno[2.3-d]pyrimidin-4-one are added with stirring to 50 ml of absolute pyridine. The internal temperature is then raised to 70-75° C. and 9.0 g (0.07 mol) of N-chlorosuccinimid (NCS) are added over about 10 minutes in smallish portions. After stirring for 2 hours at 70-75° C., the pyridine is removed in a water-jet vacuum and the residue taken up in ethyl acetate. After washing twice with cold dilute aqueous hydrochloric acid, drying over sodium sulfate and removing the solvent in a water-jet vacuum, the crude product is obtained. The purification of the crude product is accomplished by column chromatography over silica gel (eluant: ethyl acetate/hexane=1:5), giving 7.8 g 6-chloro-2-propoxy-3-propyl-3H-thieno[2.3-d]pyrimidin-4-one in the form of a white powder having a melting point of 62-65° C.